Cas no 15432-56-1 (Propanoic acid,2-methyl-, copper(2+) salt (2:1))

• Product Name: Propanoic acid,2-methyl-, copper(2+) salt (2:1)
• CAS No: 15432-56-1
• MF: C₈H₁₆CuO₄
• MW: 239.756244659424
• MDL: MFCD00058695
• CID: 120975
• PubChem ID: 91872619
• Update Time: 2025-07-21

Propanoic acid,2-methyl-, copper(2+) salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-methyl-, copper(2+) salt (2:1)
• copper isobutyrate
• Cupric isobutyrate
• Copper(II) isobutyrate
• Copper()I-butyrate
• Copper(Ⅱ)I-butyrate
• COPPER(II)I-BUTYRATE
• Copper(II)isobutyrate
• Copper(II)i-butyrate,99%
• copper(ii)i-butyrate, AldrichCPR
• 15432-56-1
• Copper(II) iso-butyrate
• MFCD00058695
• Copper( cento)I-butyrate
• Copper(ii)iso-butyrate
• Copper;2-methylpropanoic acid
• copper(ii) i-butyrate
• bis(isobutyryloxy)copper

• MDL： MFCD00058695
• Inchi： 1S/2C4H8O2.Cu/c2*1-3(2)4(5)6;/h2*3H,1-2H3,(H,5,6);
• InChI Key： IUDVTSVMVUHJHE-UHFFFAOYSA-N
• SMILES： [Cu].OC(C(C)C)=O.OC(C(C)C)=O

Computed Properties

• Exact Mass: 237.01900
• Monoisotopic Mass: 239.034456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 1.29730

Additional information on Propanoic acid,2-methyl-, copper(2+) salt (2:1)

Propanoic acid,2-methyl-, copper(2+) salt (2:1) and its Applications in Modern Chemical Research

Propanoic acid,2-methyl-, copper(2+) salt (2:1), a compound with the CAS number 15432-56-1, has garnered significant attention in the field of chemical and biomedical research due to its unique properties and versatile applications. This compound, often referred to as copper(II) 2-methylpropanoate, represents a fascinating intersection of inorganic chemistry and organic synthesis, offering insights into both material science and pharmacological mechanisms.

The structure of Propanoic acid,2-methyl-, copper(2+) salt (2:1) consists of a copper(II) ion coordinated with two molecules of 2-methylpropanoic acid. This coordination complex exhibits remarkable stability and reactivity, making it a valuable catalyst in various synthetic processes. The presence of the copper(II) ion not only enhances the compound's catalytic activity but also imparts unique electronic and magnetic properties, which are exploited in advanced material design.

In recent years, researchers have been exploring the potential of copper(II) 2-methylpropanoate in the development of novel therapeutic agents. Its ability to interact with biological molecules has led to studies on its role in enzyme inhibition and metalloprotein function. For instance, the compound has been investigated for its potential to modulate the activity of enzymes involved in metabolic pathways, suggesting its utility in addressing metabolic disorders.

The compound's chelating properties have also attracted interest in the field of drug delivery systems. By forming stable complexes with therapeutic molecules, Propanoic acid,2-methyl-, copper(2+) salt (2:1) can enhance the bioavailability and targeted delivery of drugs. This approach has been particularly promising in oncology, where copper-based complexes are being explored as chemotherapeutic agents capable of selectively targeting cancer cells while minimizing side effects on healthy tissues.

From a materials science perspective, copper(II) 2-methylpropanoate has shown promise in the development of conductive polymers and magnetic materials. Its coordination chemistry allows for the creation of hybrid materials with tailored properties, such as variable conductivity and magnetic responsiveness. These materials are being investigated for applications in electronics, sensors, and energy storage devices.

The synthesis of Propanoic acid,2-methyl-, copper(2+) salt (2:1) involves a carefully controlled reaction between 2-methylpropanoic acid and a copper(II) salt under specific conditions. The stoichiometry of the reaction is crucial, as the 2:1 ratio ensures optimal coordination between the copper ions and the organic ligands. Advances in synthetic methodologies have enabled researchers to produce high-purity samples of this compound, facilitating its use in both laboratory research and industrial applications.

The environmental impact of using copper(II) 2-methylpropanoate has also been a subject of study. Copper is known for its antimicrobial properties, making this compound a potential candidate for environmentally friendly antimicrobial agents. Research has shown that it can effectively inhibit the growth of pathogenic bacteria without harming beneficial microorganisms. This property is particularly relevant in scenarios where traditional antibiotics are becoming less effective due to antibiotic resistance.

In conclusion, Propanoic acid,2-methyl-, copper(2+) salt (2:1) represents a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties make it an invaluable tool in catalysis, drug development, materials science, and environmental applications. As research continues to uncover new aspects of this compound's behavior and functionality, its importance is likely to grow even further.